Cas no 899761-25-2 (3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 899761-25-2
• MF: C₂₃H₁₈FN₅O₂S
• MW: 447.484726428986
• CID: 5863295
• PubChem ID: 18559727
• Update Time: 2025-07-14

3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)sulfonyl-N-(4-fluorophenyl)triazolo[1,5-a]quinazolin-5-amine
• 3-(2,5-DIMETHYLBENZENESULFONYL)-N-(4-FLUOROPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• AKOS001865151
• 3-((2,5-dimethylphenyl)sulfonyl)-N-(4-fluorophenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1608-0143
• 899761-25-2
• 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C23H18FN5O2S/c1-14-7-8-15(2)20(13-14)32(30,31)23-22-26-21(25-17-11-9-16(24)10-12-17)18-5-3-4-6-19(18)29(22)28-27-23/h3-13H,1-2H3,(H,25,26)
• InChI Key： ZUTJMQJLJXPWFH-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC(C)=CC=C3C)(=O)=O)=C1N=C(NC1=CC=C(F)C=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 447.11652417g/mol
• Monoisotopic Mass: 447.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

3-(2,5-Dimethylbenzenesulfonyl)-N-(4-Fluorophenyl)-1,2,3-Triazolo[1,5-a]Quinazolin-5-Amine (CAS No. 899761-25-2): A Comprehensive Overview

3-(2,5-Dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 899761-25-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoloquinazolines and is characterized by its unique structural features, which include a triazoloquinazoline core and a 2,5-dimethylbenzenesulfonyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine typically involves multi-step reactions, including the formation of the triazoloquinazoline core and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of reaction steps and improved the overall yield.

In terms of its biological activities, 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine has shown promising results in various preclinical studies. One of its key properties is its potent antitumor activity. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

Beyond its antitumor effects, 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Journal of Medicinal Chemistry in 2020 highlighted its ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses.

The pharmacokinetic properties of 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine have also been extensively studied. Its oral bioavailability is moderate to high, making it a suitable candidate for oral administration in therapeutic settings. Additionally, it exhibits good stability in both acidic and basic environments, which is crucial for maintaining its efficacy during storage and administration.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine. Nanoparticle-based delivery systems have shown promise in improving drug solubility and targeting specific tissues or cells. A recent study published in the Nanomedicine: Nanotechnology, Biology and Medicine journal described a liposomal formulation that significantly increased the compound's bioavailability and reduced systemic toxicity.

In conclusion, 3-(2,5-dimethylbenzenesulfonyl)-N-(4-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 899761-25-2) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.